Cas no 68211-04-1 (Cinnoline,4-(1-aziridinyl)-6-chloro-)

Cinnoline,4-(1-aziridinyl)-6-chloro- structure
68211-04-1 structure
Product name:Cinnoline,4-(1-aziridinyl)-6-chloro-
CAS No:68211-04-1
MF:C10H8ClN3
MW:205.643620491028
CID:527090
PubChem ID:248739

Cinnoline,4-(1-aziridinyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

    • Cinnoline,4-(1-aziridinyl)-6-chloro-
    • 4-(aziridin-1-yl)-6-chlorocinnoline
    • 4-(1-Aziridinyl)-6-chlorocinnoline
    • 4-aziridin-1-yl-6-chloro-cinnoline
    • 4-Aziridino-6-chlorocinnolin
    • AC1L6MZH
    • AC1Q3S95
    • AG-G-61084
    • AR-1F5567
    • CTK5C7534
    • NSC66150
    • NSC-66150
    • DTXSID40218384
    • 4-(aziridin-1-yl)-6-chloro-cinnoline
    • BU5CMZ36CS
    • NSC 66150
    • Cinnoline, 4-(1-aziridinyl)-6-chloro-
    • 68211-04-1
    • Inchi: InChI=1S/C10H8ClN3/c11-7-1-2-9-8(5-7)10(6-12-13-9)14-3-4-14/h1-2,5-6H,3-4H2
    • InChI Key: PUTIBBVJQNNKFK-UHFFFAOYSA-N
    • SMILES: C1CN1C2=CN=NC3=C2C=C(C=C3)Cl

Computed Properties

  • Exact Mass: 205.04084
  • Monoisotopic Mass: 205.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.8Ų

Experimental Properties

  • Density: 1.458
  • Boiling Point: 392.5°Cat760mmHg
  • Flash Point: 191.2°C
  • Refractive Index: 1.727
  • PSA: 28.79
  • LogP: 2.16820

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